Cas no 924156-83-2 (2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole)

• Product Name: 2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole
• CAS No: 924156-83-2
• MF: C₁₄H₉ClFN₃O₂
• MW: 305.691565275192
• MDL: MFCD08691205
• CID: 3109374
• PubChem ID: 16227483
• Update Time: 2025-05-20

2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-benzimidazole
• Z220565144
• CS-0243223
• AKOS030739552
• 924156-83-2
• 2-(chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole
• EN300-26101
• 2-(chloromethyl)-1-(4-fluorophenyl)-5-nitrobenzimidazole
• 2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole

• MDL： MFCD08691205
• Inchi： 1S/C14H9ClFN3O2/c15-8-14-17-12-7-11(19(20)21)5-6-13(12)18(14)10-3-1-9(16)2-4-10/h1-7H,8H2
• InChI Key： DRRCAPFWHPHTRD-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2N1C1C=CC(=CC=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.0367324Da
• Monoisotopic Mass: 305.0367324Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole

Research Brief on 2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole (CAS: 924156-83-2)

2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole (CAS: 924156-83-2) is a benzodiazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, including a chloromethyl group, a fluorophenyl ring, and a nitro substituent, has been the subject of several studies aimed at exploring its biological activity and synthetic utility.

Recent research has focused on the synthesis and characterization of 2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole, with particular emphasis on its potential as a building block for more complex pharmacologically active molecules. Studies have demonstrated that the chloromethyl group in this compound can undergo nucleophilic substitution reactions, making it a versatile intermediate for the preparation of various derivatives. The presence of the nitro group and the fluorophenyl ring further enhances its reactivity and potential for interaction with biological targets.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole and its derivatives. The results indicated moderate activity against a range of bacterial and fungal strains, suggesting its potential as a lead compound for the development of new antimicrobial agents. The study also highlighted the importance of the nitro group in enhancing the compound's bioactivity, possibly through interactions with microbial enzymes.

Another significant area of research involves the use of 2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole as a precursor in the synthesis of fluorescent probes. Due to its benzodiazole core, this compound exhibits intrinsic fluorescence properties, which can be exploited for imaging and diagnostic applications. A recent publication in Analytical Chemistry described the development of a novel fluorescent probe based on this compound, which was used for the detection of reactive oxygen species (ROS) in cellular environments. The probe demonstrated high sensitivity and selectivity, making it a valuable tool for studying oxidative stress in biological systems.

Furthermore, computational studies have been conducted to explore the binding affinity and mechanism of action of 2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole with various biological targets. Molecular docking simulations revealed potential interactions with enzymes involved in inflammatory pathways, suggesting its possible application in the development of anti-inflammatory drugs. These findings are supported by in vitro assays, which showed inhibition of key inflammatory markers in cell-based models.

In conclusion, 2-(Chloromethyl)-1-(4-fluorophenyl)-5-nitro-1H-1,3-benzodiazole (CAS: 924156-83-2) represents a promising compound in the field of chemical biology and medicinal chemistry. Its versatile reactivity, combined with its potential biological activities, makes it a valuable candidate for further research and development. Future studies should focus on optimizing its synthetic routes, exploring additional biological applications, and elucidating its mechanism of action at the molecular level.